2,4-dimethoxy-N-{4-[(methylsulfanyl)methyl]-1,3-thiazol-2-yl}benzamide

• IUPAC Name: 2,4-dimethoxy-N-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C14H16N2O3S2/c1-18-10-4-5-11(12(6-10)19-2)13(17)16-14-15-9(7-20-3)8-21-14/h4-6,8H,7H2,1-3H3,(H,15,16,17)
• InChI Key: IKROPNJVPPVKQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NC(=CS2)CSC)OC
• Molecular Formula: C14H16N2O3S2
• Molecular Weight: 324.4 g/mol

Description

The compound “2,4-dimethoxy-N-{4-[(methylsulfanyl)methyl]-1,3-thiazol-2-yl}benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common feature in many pharmaceuticals due to its bioactivity. The molecule also has a thiazole ring, a sulfur and nitrogen-containing heterocycle that is found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a thiazole ring, and methoxy groups attached to the benzene ring. These functional groups could potentially influence the compound’s reactivity and interactions with biological targets.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the amide bond might undergo hydrolysis under acidic or basic conditions, and the methoxy groups could potentially be demethylated.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the amide could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many drugs work by interacting with proteins in the body, such as enzymes or receptors.

Future Directions

The future research directions for this compound could include studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.